Vat Blue 42

Specification

• CAS No.: 1327-81-7
• Molecular Formula: C6H10O3
• Molecular Weight: 0

Introduction

Chemical Identification and Classification

Vat Blue 42 is identified by the Chemical Abstracts Service (CAS) registry number 1327-81-7 and is listed with the European Inventory of Existing Commercial Chemical Substances (EINECS) number 215-500-6. The compound is known by several synonyms in the industry, including Blue GNX, C.I. 53640, Hydron Blue G, Sulfur Vat Blue GNX, and Dycosulfux Vat Blue GNX.

Chemically, Vat Blue 42 is classified as a reaction product, specifically described as "Phenol, 4-[(9-ethyl-9H-carbazol-3-yl)amino]-, reaction products with sodium sulfide (Na2(Sx))". This places it in the category of UVCBs (Substances of Unknown or Variable composition, Complex reaction products, or Biological materials) with organic-metal salt characteristics.

As a vat dye, Vat Blue 42 belongs to a specialized class of colorants that contain two or more keto groups interconnected by a conjugated system of double bonds. The fundamental characteristic of vat dyes, including Vat Blue 42, is that they are water-insoluble in their original state and must be converted to their reduced form (known as the leuco enolate form) to be effectively applied to materials.

Preparation Methodology

Synthetic Route

The preparation of Vat Blue 42 follows a specific synthetic pathway that involves several key intermediates and reaction conditions. The primary synthetic route utilizes 3-(4-Hydroxyanilino)-9-ethylcarbazole in butanol sodium polysulfide solution under heating conditions. This methodology bears similarities to the preparation of C.I. Vat Blue 43 (C.I. 53630).

Intermediate Formation

A critical intermediate in the synthesis is an indophenol compound formed by the condensation reaction between N-ethylcarbazole and 4-Nitrosophenol in concentrated sulfuric acid at low temperature (-23°C). This intermediate serves as the precursor to the final dye structure after further processing steps.

Conversion Process

The synthetic process involves converting the structure into a leuco compound using methods similar to those employed with C.I. leuco sulfur dyes. This conversion is essential for the functional properties of the final dye product, particularly its ability to transition between soluble and insoluble states during application.

Physical and Chemical Properties

Appearance and Color Characteristics

Vat Blue 42 exhibits a distinctive color range from blue to red-light blue in its standard form. The compound demonstrates interesting color transitions in different chemical environments:

• In concentrated sulfuric acid: Green-light blue

• After dilution from sulfuric acid solution: Green-blue precipitation

• In basic insurance powder solution or sodium hydroxide solution: Yellow

These color transitions are significant for identification purposes and reflect the compound's electronic structure changes in different chemical environments.

Solubility Properties

As characteristic of vat dyes, Vat Blue 42 is inherently insoluble in water. This water-insolubility is a defining feature that necessitates the reduction process before application to materials. The reduced form (leuco enolate) becomes water-soluble, enabling penetration into fibers before oxidation returns the dye to its insoluble state within the substrate.

Performance Properties and Fastness Characteristics

Fastness Properties

Vat Blue 42 demonstrates excellent performance characteristics across various fastness parameters, as demonstrated in standardized testing. The following table summarizes these properties according to both ISO (International Organization for Standardization) and AATCC (American Association of Textile Chemists and Colorists) standards:

Standard	Ironing Fastness	Chlorine bleach	Light Fastness	Mercerized	Oxygen bleach
ISO	4	3	5	3	3
AATCC	5	3	5	4	4

These ratings indicate the dye's resistance to various environmental and processing factors, with higher numbers representing superior performance.

Light Fastness

Particularly noteworthy is Vat Blue 42's excellent light fastness rating (5 on both ISO and AATCC scales), indicating superior resistance to fading upon exposure to light. This property makes it particularly valuable for applications requiring long-term color stability under exposure to natural or artificial light.

Processing Stability

The compound demonstrates moderate to good stability during various textile processing operations, including ironing (heat resistance), chlorine bleaching, mercerization (treatment with concentrated sodium hydroxide solution), and oxygen bleaching. These stability characteristics determine the dye's suitability for various end-use applications and processing methods.

Applications and Uses

Textile Applications

As a vat dye, Vat Blue 42 finds significant application in textile dyeing processes, particularly for materials requiring high colorfastness properties. The dyeing mechanism involves:

• Reduction of the dye to its water-soluble leuco form

• Application of the reduced dye to the textile substrate

• Oxidation to convert the dye back to its insoluble form within the fiber

This mechanism results in excellent fastness properties as the dye becomes physically trapped within the fiber structure rather than merely adhering to the surface.

Pharmaceutical and Chemical Synthesis

Beyond textile applications, Vat Blue 42 serves as an important raw material and intermediate in organic synthesis and pharmaceutical applications. Its reactive nature and distinct structural features make it valuable for creating more complex chemical compounds in various industrial processes.

Specialized Industrial Uses

The compound's chemical properties and stability characteristics make it suitable for specialized industrial applications beyond conventional dyeing processes. These applications leverage the compound's structural features and reactivity patterns for targeted functional outcomes.

Relationship to Other Vat Dyes

Classification Within Vat Dye Family

Vat Blue 42 belongs to the broader family of vat dyes, which includes related compounds such as Vat Blue 43, Vat Blue 47, and Vat Blue 48. These dyes share similar application methodologies but differ in their specific chemical structures and performance characteristics.

Comparative Analysis

While structurally related to other vat dyes, Vat Blue 42 possesses distinctive properties that differentiate it from compounds like Vat Blue 4 (CAS: 81-77-6). The latter has a defined molecular formula (C28H14N2O4) and distinct physical properties such as a melting point of 470-500°C and boiling point of 740.2°C. In contrast, Vat Blue 42's complex nature as a reaction product results in less precisely defined physical constants.